![molecular formula C5HCl4N B080340 2,3,4,6-Tetrachloropyridine CAS No. 14121-36-9](/img/structure/B80340.png)
2,3,4,6-Tetrachloropyridine
Overview
Description
2,3,4,6-Tetrachloropyridine (TCP) is a synthetic chlorinated pyridine compound that has been used in a wide range of scientific research applications due to its unique properties. It is a colorless, crystalline solid that is soluble in organic solvents and has a strong, pungent odor. TCP has been used for decades in the laboratory setting for a variety of purposes, including synthesis, analytical chemistry, and biological research.
Scientific Research Applications
Selective Arylation : It's used in site-selective Suzuki–Miyaura reactions for the synthesis of mono-, di-, tri-, and tetraarylated pyridines, a method optimized for good to quantitative yields. This process is significant for creating compounds with potential applications in various fields including pharmaceuticals and material science (Reimann et al., 2015).
Regiocontrol in Nucleophilic Substitution : Introduction of a trialkylsilyl group to 2,3,4,6-Tetrachloropyridine allows for selective displacement of the halogen at certain positions, providing valuable regiocontrol in synthesis (Schlosser et al., 2005).
Solubility Studies : Its solubility in supercritical carbon dioxide has been measured, providing essential data for its use in supercritical fluid extraction, a method relevant in pharmaceuticals and material processing (Cui Hong-you et al., 2014).
Formation of Fluorescent Compounds : this compound is utilized in the synthesis of fluorescent 2,3,5,6-tetraalkynylpyridines through site-selective Sonogashira-reactions. These compounds exhibit interesting UV/Vis and fluorescence properties, useful in materials science and biochemical applications (Ehlers et al., 2014).
Electrophilic Halogenation Studies : It's used in studies of effective chlorination under mild conditions, which is significant in the synthesis of more complex chlorinated compounds (Joshi et al., 2004).
Synthesis of Pesticides and Pharmaceuticals : Its role as an intermediate in the synthesis of various pesticides and pharmaceuticals highlights its industrial importance (Fang Yun-jin, 2011).
Mechanism of Action
Target of Action
It’s known that chlorinated pyridines, such as this compound, are highly reactive towards nucleophilic attack due to their electron-deficient nature .
Mode of Action
2,3,4,6-Tetrachloropyridine, like other perhalogenated pyridines, is highly reactive towards nucleophilic attack . This reactivity is due to the electron-deficient nature of the compound, which allows all halogen atoms to potentially be displaced by nucleophiles .
Biochemical Pathways
It’s known that perhalogenated pyridines can be used as building blocks in the synthesis of chemically relevant organic compounds . They have been used in the synthesis of mono-, di-, tri-, tetra-, and penta-substituted pyridine, fused heterocyclic compounds, macrocycles, and other useful organic compounds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as the nature of the nucleophile, reaction conditions, and solvent can have significant influences on the regiochemistry of the reactions of this heteroaromatic compound .
Safety and Hazards
2,3,4,6-Tetrachloropyridine is harmful if swallowed and may cause an allergic skin reaction . It is also toxic to aquatic life with long-lasting effects . Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
Future Directions
Given its reactivity and utility in organic synthesis, 2,3,4,6-Tetrachloropyridine has potential for further exploration in the field of chemistry . Its use as a building block in the synthesis of chemically relevant organic compounds suggests potential for the development of new synthetic strategies and the creation of novel compounds .
properties
IUPAC Name |
2,3,4,6-tetrachloropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HCl4N/c6-2-1-3(7)10-5(9)4(2)8/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZFNDUTVMQOPCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2065709 | |
Record name | 2,3,4,6-Tetrachloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2065709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14121-36-9 | |
Record name | 2,3,4,6-Tetrachloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14121-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridine, 2,3,4,6-tetrachloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014121369 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyridine, 2,3,4,6-tetrachloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,3,4,6-Tetrachloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2065709 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,6-tetrachloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.507 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,3,4,6-Tetrachloropyridine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B433Q7TVW2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2,3,4,6-Tetrachloropyridine synthesized?
A1: this compound can be synthesized by photolyzing pentachloropyridine. This reaction has been observed to be effective in solvents like cyclohexane, diethyl ether, dioxane, and benzene. [, ] Interestingly, the solvent used can influence the final product. While irradiation in the first three solvents yields this compound, using benzene as a solvent results in the formation of tetrachloro-3-phenylpyridine. []
Q2: What are the potential applications of this compound in synthetic chemistry?
A2: this compound serves as a valuable substrate for nucleophilic substitution reactions. [] This property makes it a useful building block for synthesizing a variety of other chlorinated pyridine derivatives, which could potentially have applications in different fields like pharmaceuticals or materials science. Further research is needed to explore these potential applications in detail.
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